Cas no 921514-53-6 (N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide)

• Product Name: N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide
• CAS No: 921514-53-6
• MF: C₂₀H₂₁N₅O₃S
• MW: 411.477442502975
• CID: 6520014
• Update Time: 2025-07-09

N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide
• N-(2,5-dimethoxyphenyl)-2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]acetamide

• Inchi： 1S/C20H21N5O3S/c1-27-15-8-9-17(28-2)16(12-15)21-18(26)13-29-20-23-22-19-24(10-11-25(19)20)14-6-4-3-5-7-14/h3-9,12H,10-11,13H2,1-2H3,(H,21,26)
• InChI Key： WQHIYSOGDXTMDU-UHFFFAOYSA-N
• SMILES： C(NC1=CC(OC)=CC=C1OC)(=O)CSC1=NN=C2N(C3=CC=CC=C3)CCN21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-yl}sulfanyl)acetamide

Introduction to N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c1,2,4]triazol-3-yl}sulfanyl)acetamide (CAS No. 921514-53-6)

N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c1,2,4]triazol-3-yl}sulfanyl)acetamide

This compound, identified by its CAS number 921514-53-6, represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, characterized by a combination of aromatic rings and heterocyclic scaffolds, positions it as a promising candidate for further exploration in drug discovery and development.

The core structure of N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c1,2,4]triazol-3-yl}sulfanyl)acetamide incorporates a sulfanyl group linked to an imidazo[2,1-c1,2,4]triazole ring. This heterocyclic system is known for its ability to interact with biological targets in diverse ways, making it a valuable scaffold for medicinal chemists. The presence of the 7-phenyl moiety further enhances the compound's complexity and potential for selective binding to biological receptors.

In recent years, there has been growing interest in imidazo[2,1-c1,2,4]triazole derivatives due to their demonstrated pharmacological activity across various therapeutic areas. These compounds have shown promise in the treatment of inflammatory diseases, infectious agents, and even certain types of cancer. The specific modification of this scaffold with a sulfanyl group attached to an acetamide moiety introduces new possibilities for modulating biological activity and improving pharmacokinetic properties.

The 2,5-dimethoxyphenyl substituent in the compound's name is another key feature that contributes to its unique chemical profile. This aromatic ring system is often employed in drug design to enhance lipophilicity and improve membrane permeability. The methoxy groups at the 2 and 5 positions provide additional functionalization opportunities and can influence the compound's solubility and metabolic stability.

Recent studies have highlighted the potential of sulfanyl-containing compounds as bioactive molecules. The sulfanyl group in N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2,1-c1,2,4]triazol-3-yl}sulfanyl)acetamide may play a crucial role in mediating interactions with biological targets. Sulfanyl groups are known to exhibit diverse biological activities due to their ability to form hydrogen bonds and participate in hydrophobic interactions. This makes them particularly valuable for designing molecules with enhanced binding affinity and selectivity.

The acetamide moiety at the second position of the compound's structure is another important consideration. Acetamides are commonly found in pharmaceuticals due to their favorable pharmacokinetic properties. They can serve as pharmacophores that contribute to the compound's solubility and metabolic stability. Additionally, the acetamide group can be further modified or functionalized to fine-tune the compound's biological activity.

The synthesis of N-(2,5-dimethoxyphenyl)-2-({7-phenyl-5H,6H,7H-imidazo[2